2,2-bis(trimethylsilyl)acetonitrile
Overview
Description
2,2-bis(trimethylsilyl)acetonitrile is a chemical compound used in various applications. It has been used in catalytic cyanomethylation of various carbonyl compounds in the presence of Lewis bases .
Synthesis Analysis
The synthesis of 2,2-bis(trimethylsilyl)acetonitrile involves the use of trimethylsilyl chloride (TMSCl) or trimethylsilyl trifluoromethanesulfonate (TMSOTf) and a base (i.e., pyridine, triethylamine, or 2,6-lutidine) in dichloromethane . Another method involves TMSCl and lithium sulfide (Li2S) in acetonitrile .Molecular Structure Analysis
The molecular structure of 2,2-bis(trimethylsilyl)acetonitrile is represented by the InChI code1S/C8H19NSi2/c1-10(2,3)8(7-9)11(4,5)6/h8H,1-6H3 . The molecular weight of the compound is 185.42 . Chemical Reactions Analysis
2,2-bis(trimethylsilyl)acetonitrile has been used in various chemical reactions. For instance, it has been used in the nickel-catalyzed cyanation of aryl halides and triflates using acetonitrile via C-CN bond cleavage .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,2-bis(trimethylsilyl)acetonitrile include a molecular weight of 185.42 , a storage temperature of 4 degrees Celsius . It is a liquid at room temperature .Mechanism of Action
Safety and Hazards
The safety information for 2,2-bis(trimethylsilyl)acetonitrile includes several hazard statements such as H227, H302, H312, H315, H319, H332, and H335 . Precautionary measures include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
Future Directions
The future directions of 2,2-bis(trimethylsilyl)acetonitrile involve its use in non-toxic cyanation reactions of various aryl halides and triflates in acetonitrile . This provides a new avenue for creating a synergetic system composed of base-metal catalysts and organosilicon reducing reagents to achieve new catalytic transformation cleavage of strong chemical bonds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-bis(trimethylsilyl)acetonitrile involves the reaction of trimethylsilyl cyanide with trimethylsilyl chloride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "Trimethylsilyl cyanide", "Trimethylsilyl chloride", "Lewis acid catalyst" ], "Reaction": [ "Add trimethylsilyl cyanide to a reaction flask", "Add trimethylsilyl chloride to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature between 50-80°C", "Stir the reaction mixture for several hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by distillation or column chromatography" ] } | |
CAS RN |
18881-60-2 |
Product Name |
2,2-bis(trimethylsilyl)acetonitrile |
Molecular Formula |
C8H19NSi2 |
Molecular Weight |
185.4 |
Purity |
95 |
Origin of Product |
United States |
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